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Compound of Interest

Compound Name: 1,2-Diethyl-3-nitrobenzene

Cat. No.: B8701340

In-Depth Technical Guide: 1,2-Diethyl-3-
nitrobenzene

This technical guide provides a comprehensive overview of 1,2-Diethyl-3-nitrobenzene,
focusing on its chemical identifiers, physicochemical properties, and general synthesis. The
information is intended for researchers, scientists, and professionals in drug development and
related fields.

Chemical Identifiers and Physicochemical
Properties

1,2-Diethyl-3-nitrobenzene is an aromatic nitro compound. Its identification and key computed
properties are summarized below.

Table 1: Identifiers for 1,2-Diethyl-3-nitrobenzene
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Identifier Type Value

CAS Number 103095-95-0[1]

IUPAC Name 1,2-diethyl-3-nitrobenzene[1]
PubChem CID 298513[1]

Molecular Formula C10H13NO2[1]

INChl=1S/C10H13NO2/c1-3-8-6-5-7-

InChl
10(11(12)13)9(8)4-2/h5-7H,3-4H2,1-2H3[1]
InChlKey JWVFDOSCMSIWBR-UHFFFAOYSA-N[1]
CCC1=C(C(=CC=C1)--INVALID-LINK--
SMILES

[O-)CC[1]

DSSTox Substance ID

DTXSID80305404[1]

NSC Number

170689[1]

Synonyms

Benzene, 1,2-diethyl-3-nitro-

Table 2: Computed Physicochemical Properties

The following table summarizes the computed physicochemical properties of 1,2-Diethyl-3-

nitrobenzene. Experimental data for these properties are not readily available in the cited

literature.
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Property Value

Molecular Weight 179.22 g/mol [1]
XLogP3 3.3[1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Exact Mass 179.094628657 g/mol [1]
Topological Polar Surface Area 45.8 A7[1]

Heavy Atom Count 13

Complexity 176[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1,2-Diethyl-3-nitrobenzene is
not available in the public domain. However, a plausible synthetic route is the electrophilic
nitration of 1,2-diethylbenzene.

General Experimental Protocol: Nitration of 1,2-
Diethylbenzene

The nitration of 1,2-diethylbenzene would likely involve the use of a nitrating agent, typically a
mixture of concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a
catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO2z+).

Reaction:
CeHa(CH2CHs)2 + HNO3 --(H2S0a4)--> CeéH3(CH2CHs)2(NO2) + H20
Methodology:

o Preparation of the Nitrating Mixture: Concentrated sulfuric acid is cautiously added to
concentrated nitric acid in a flask, which is kept cool in an ice bath to manage the exothermic
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reaction.

e Reaction: 1,2-diethylbenzene is slowly added to the cooled nitrating mixture with continuous
stirring. The temperature of the reaction is carefully controlled to prevent over-nitration and
side reactions.

o Reaction Work-up: After the reaction is complete, the mixture is poured onto ice, and the
organic layer is separated.

 Purification: The crude product is washed with water and a dilute base (e.g., sodium
bicarbonate solution) to remove residual acids. The organic layer is then dried over an
anhydrous salt (e.g., magnesium sulfate) and purified, typically by fractional distillation under
reduced pressure, to isolate the 1,2-Diethyl-3-nitrobenzene isomer from other potential
isomers.

Below is a conceptual workflow for this general synthesis.
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Caption: Conceptual workflow for the synthesis of 1,2-Diethyl-3-nitrobenzene.
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Signaling Pathways and Logical Relationships

There is currently no available information in the scientific literature regarding the biological
activity, signaling pathways, or specific industrial applications of 1,2-Diethyl-3-nitrobenzene.
Therefore, diagrams illustrating these aspects cannot be provided.

The fundamental chemical transformation for its synthesis is electrophilic aromatic substitution.
The mechanism for the nitration of an aromatic ring is depicted below.

Caption: General mechanism of electrophilic aromatic nitration.

Safety and Handling

A specific Safety Data Sheet (SDS) for 1,2-Diethyl-3-nitrobenzene is not publicly available.
Therefore, it is crucial to handle this compound with extreme caution, assuming it has a hazard
profile similar to or greater than that of related nitroaromatic compounds. The safety information
for nitrobenzene, the parent compound, is provided below for reference.

Table 3: Hazard Information for Nitrobenzene (Reference

Compound)
Hazard Category Description
o Toxic if swallowed, in contact with skin, or if
Acute Toxicity )
inhaled.[2]
Carcinogenicity Suspected of causing cancer.[2]
Reproductive Toxicity May damage fertility or the unborn child.

- o Causes damage to organs (Blood) through
Specific Target Organ Toxicity o
prolonged or repeated exposure if inhaled.

Environmental Hazard Harmful to aquatic life with long-lasting effects.

Precautionary Measures (based on nitrobenzene):

e Handling: Work in a well-ventilated area, preferably under a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Do not inhale vapors or mists.
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
away from heat, sparks, and open flames.

o Disposal: Dispose of contents/container to an approved waste disposal plant.

It is imperative to consult a comprehensive and up-to-date Safety Data Sheet before handling
any chemical. The absence of specific data for 1,2-Diethyl-3-nitrobenzene necessitates a
highly cautious approach to its management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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